Cas no 261951-81-9 (3-Fluoro-2-trifluoromethylbenzonitrile)

3-Fluoro-2-trifluoromethylbenzonitrile Properties

Names and Identifiers

• 3-Fluoro-2-(trifluoromethyl)benzonitrile
• 3-Fluoro-2-trifluoromethylbenzonitrile
• Benzonitrile, 3-fluoro-2-(trifluoromethyl)-
• 2-Cyano-6-fluorobenzotrifluoride
• ZLFIVXFFYDWCNG-UHFFFAOYSA-N
• FCH918150
• PC0390
• Fluoro-2-trifluoromethyl-benzonitrile
• SBB090888
• 3-Fluoro-2-trifluoromethyl-benzonitrile
• 3-Fluoro-2-trifluoromethyl benzonitril
• +Expand

• MDL： MFCD01631566
• InChIKey： ZLFIVXFFYDWCNG-UHFFFAOYSA-N
• Inchi： 1S/C8H3F4N/c9-6-3-1-2-5(4-13)7(6)8(10,11)12/h1-3H
• SMILES： FC(C1C(=C([H])C([H])=C([H])C=1C#N)F)(F)F

Computed Properties

• Exact Mass: 189.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Heavy Atom Count: 13
• Complexity: 226
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.71618
• PSA: 23.79000
• Boiling Point: 209.7±35.0 ºC (760 Torr),
• Flash Point: 105.4±17.3 ºC,
• Solubility: Almost insoluble (0.079 g/l) (25 º C),
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),

3-Fluoro-2-trifluoromethylbenzonitrile Security Information

• Dangerous goods sign： Xi T
• Hazardous Material transportation number：UN3439
• Hazard Statement： Harmful
• PackingGroup：III
• HazardClass：6.1

3-Fluoro-2-trifluoromethylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%